Cas no 6675-35-0 (5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI))

5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI) structure
6675-35-0 structure
Product Name:5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI)
CAS No:6675-35-0
MF:C11H12F3N3O4
MW:307.22589302063
CID:529432
PubChem ID:5226389
Update Time:2025-04-19

5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 5H-Azepino[2,1-b]quinazolin-11-ium,5a,6,7,8,9,10-hexahydro- (8CI)
    • N-butyl-2,6-dinitro-4-(trifluoromethyl)aniline
    • DTXSID80985326
    • MMWUYVYVWCPGKB-UHFFFAOYSA-N
    • AKOS024339450
    • Z55322039
    • 6675-35-0
    • Inchi: 1S/C11H12F3N3O4/c1-2-3-4-15-10-8(16(18)19)5-7(11(12,13)14)6-9(10)17(20)21/h5-6,15H,2-4H2,1H3
    • InChI Key: MMWUYVYVWCPGKB-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(=C(C=1)[N+](=O)[O-])NCCCC)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 307.07806
  • Monoisotopic Mass: 307.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 104A^2

Experimental Properties

  • Density: 1.424
  • Boiling Point: 350.8°Cat760mmHg
  • Flash Point: 166°C
  • Refractive Index: 1.541
  • PSA: 98.31
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